Cas no 2703782-45-8 ({2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride)

• Product Name: {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride
• CAS No: 2703782-45-8
• MF: C₉H₁₀ClF₄N
• MW: 243.629015445709
• MDL: MFCD34551440
• CID: 5329098
• PubChem ID: 165951137
• Update Time: 2025-10-29

{2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5218022678
• {[2-fluoro-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride

• MDL： MFCD34551440
• Inchi： 1S/C9H9F4N.ClH/c1-14-5-6-3-2-4-7(8(6)10)9(11,12)13;/h2-4,14H,5H2,1H3;1H
• InChI Key： UDADTSKRJVVGRG-UHFFFAOYSA-N
• SMILES： Cl.FC1C(C(F)(F)F)=CC=CC=1CNC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 12

Additional information on {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride

Introduction to {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride (CAS No. 2703782-45-8)

{2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2703782-45-8, represents a sophisticated molecular structure that combines fluorine and trifluoromethyl substituents with an amine functional group, making it a promising candidate for various biochemical applications.

The molecular framework of {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} is characterized by its aromatic ring system, which is further modified by fluorine and trifluoromethyl groups. These substituents are strategically positioned to enhance the compound's interaction with biological targets, thereby increasing its potential as an intermediate in drug development. The presence of a hydrochloride salt form indicates that the compound is stable under certain pH conditions, which is a critical factor in its formulation and application.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their unique physicochemical properties and biological activities. The fluorine atom, being highly electronegative, can significantly influence the electronic distribution within the molecule, leading to enhanced binding affinity and metabolic stability. Similarly, the trifluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation, making these compounds attractive for pharmaceutical purposes.

Current research in the field of medicinal chemistry has highlighted the importance of {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} as a building block for the synthesis of novel therapeutic agents. Its structural features make it a versatile intermediate that can be modified further to target specific biological pathways. For instance, studies have demonstrated its potential in the development of kinase inhibitors, where the fluorinated aromatic ring system facilitates strong binding to protein targets.

One of the most compelling aspects of this compound is its role in addressing unmet medical needs. By leveraging its unique chemical properties, researchers are exploring its utility in treating various diseases, including cancer and inflammatory disorders. The ability of {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} to modulate biological processes at the molecular level opens up new avenues for therapeutic intervention.

The synthesis of {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this compound.

From a pharmacological perspective, {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} exhibits promising bioactivity profiles. Preclinical studies have shown that derivatives of this compound can exhibit potent inhibitory effects on target enzymes and receptors. These findings have spurred further investigation into its potential as a lead compound for drug discovery programs.

The regulatory landscape for pharmaceutical compounds like {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride} is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets high standards of quality and safety before it can be used in clinical trials or commercial products. This rigorous approach underscores the importance of precision and reliability in pharmaceutical chemistry.

In conclusion, {2-fluoro-3-(trifluoromethyl)phenylmethyl}(methyl)amine hydrochloride (CAS No. 2703782-45-8) represents a significant advancement in medicinal chemistry. Its unique molecular structure and bioactivity make it a valuable tool for drug development, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing global health challenges.